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Compound of Interest

Methyl 2-amino-4,6-
Compound Name:

dihydroxynicotinate
CAS No.: 523992-26-9
Cat. No.: B3328839

Get Quote

Abstract & Introduction

This application note details the robust synthesis of methyl 2-amino-4,6-dichloronicotinate (also
known as methyl 2-amino-4,6-dichloropyridine-3-carboxylate). This molecule is a high-value
scaffold in medicinal chemistry, particularly serving as a key intermediate for SHP2 allosteric
inhibitors, ERK inhibitors (e.g., GDC-0994 analogs), and various agrochemicals.

The pyridine core, functionalized at the 2, 4, and 6 positions, allows for orthogonal
derivatization. The 4- and 6-chloro positions differ in reactivity, enabling sequential nucleophilic
aromatic substitutions (

), while the 2-amino group provides a handle for hydrogen bonding or further cyclization.

This protocol focuses on a scalable, two-step sequence:

+ Cyclocondensation: Formation of the pyridone core using dimethyl acetone-1,3-dicarboxylate
and cyanamide.
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o Chlorination: Deoxychlorination using phosphorus oxychloride (

) to generate the dichlorinated target.

Retrosynthetic Analysis & Pathway

The synthesis relies on constructing the pyridine ring from acyclic precursors rather than
functionalizing a pre-existing pyridine, which would be regiochemically difficult.

Reaction Scheme (Graphviz)
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Figure 1: Synthetic pathway from acyclic precursors to the dichlorinated pyridine scaffold.

Experimental Protocols
Step 1: Synthesis of Methyl 2-amino-4,6-
dihydroxynicotinate

Principle: The condensation of dimethyl acetone-1,3-dicarboxylate with cyanamide is a classic
Hantzsch-type pyridine synthesis. While base-mediated methods exist, they often suffer from
polymerization of cyanamide. The use of Nickel(ll) acetylacetonate |

] as a Lewis acid catalyst significantly improves yield and purity by templating the cyclization.

Reagents Table:
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Reagent MW ( g/mol ) Equiv.[1][2][3][4] Amount
Dimethyl acetone-1,3-
] 174.15 1.0 1749
dicarboxylate
Cyanamide 42.04 11 4649
Nickel(Il)
256.91 0.05 1.28¢g
acetylacetonate
1,4-Dioxane Solvent - 175 mL
Protocol:

e Setup: Equip a 500 mL 3-neck round-bottom flask (RBF) with a mechanical stirrer, reflux
condenser, and nitrogen inlet.

e Charging: Add Dimethyl acetone-1,3-dicarboxylate (17.4 g, 100 mmol) and 1,4-Dioxane (175
mL). Stir to dissolve.

o Catalyst Addition: Add

(1.28 g, 5 mmol). The solution may turn pale green.

e Cyanamide Addition: Add Cyanamide (4.6 g, 110 mmol).

o Reaction: Heat the mixture to reflux (

) for 3-5 hours.

o Monitoring: Monitor by LCMS. The starting material (MW 174) should disappear, and the
product mass (MW 184,

185) should appear. Note that the product is highly polar and may streak on TLC.
e Workup:

o Cool the reaction mixture to room temperature (RT). The product often precipitates as a
solid.
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o Filter the crude solid.[5][6][7]

o Wash the filter cake with cold dioxane (20 mL) followed by diethyl ether (50 mL) to remove
organic impurities and residual catalyst.

o Drying: Dry the solid under high vacuum at

overnight.

 Yield: Expected yield is 65—-75% as a pale yellow to off-white solid.

Critical Note: This intermediate exists in equilibrium with its pyridone tautomers (4-hydroxy-2-
pyridone, etc.). It is often sparingly soluble in common organic solvents, which simplifies
purification by filtration but complicates NMR analysis (requires DMSO-

).
Step 2: Synthesis of Methyl 2-amino-4,6-
dichloronicotinate

Principle: The "dihydroxy" groups (tautomeric with pyridones) are converted to chlorides using
Phosphorus Oxychloride (

). This reaction is highly exothermic. A tertiary amine base (
-diethylaniline or

-diisopropylethylamine) is required to scavenge the HCI generated and facilitate the formation
of the reactive phosphorodichloridate intermediate.

Safety Alert:

Is corrosive and reacts violently with water. Strict exclusion of moisture is required. The
guenching step is the most hazardous operation.

Reagents Table:
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Reagent MW ( g/mol ) Equiv.[1][2][3][4][8]  Amount
Methyl 2-amino-4,6-
_ o 184.15 1.0 1009

dihydroxynicotinate

Phosphorus

Oxychloride ( 153.33 10.0 50 mL (approx)

)

Diethylaniline 149.23 15 12.1 g (13 mL)
Protocol:

e Setup: Oven-dry a 250 mL RBF. Equip with a large magnetic stir bar, reflux condenser, and a
drying tube (or
line).

e Charging: Add the Dihydroxy intermediate (10.0 g, 54.3 mmol) to the flask.

o Reagent Addition: Carefully add

(50 mL) (neat solvent/reagent).

o Precaution: Perform this in a fume hood.[1]
o Base Addition: Slowly add

-Diethylaniline (13 mL) dropwise.

o Exotherm: The reaction will warm up.[6][7]
o Reaction: Heat the mixture to reflux (

) for 4—6 hours.

o The suspension should dissolve to form a dark solution.
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o Monitoring: Aliquot 10

into MeOH (to quench) and check LCMS. Product mass: MW 221 (CI2 isotope pattern).

e Concentration: Distill off excess

under reduced pressure (rotary evaporator with a base trap). Do not distill to dryness; leave
a viscous oil.

e Quenching (Reverse Quench - CRITICAL):
o Prepare a beaker with Crushed Ice (200 g) and Water (100 mL).

o Slowly pour the concentrated reaction residue onto the stirring ice-water. Never add water
to the residue.

o Stir vigorously for 30 minutes to hydrolyze residual phosphoryl chlorides.
¢ Neutralization: Carefully adjust pH to ~7-8 using saturated

solution or

o Observation: The product usually precipitates as a solid upon neutralization.
o Extraction (if oil forms): If a solid does not form, extract with Ethyl Acetate (

mL). Wash combined organics with Brine, dry over
, and concentrate.[9]

 Purification: Recrystallize from Methanol/Water or purify via Flash Column Chromatography
(0-30% EtOAc in Hexanes).

Workup Workflow (Graphviz)
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Figure 2: Safety-critical workup workflow for POCI3 deoxychlorination.

Analytical Data & Characterization

Target: Methyl 2-amino-4,6-dichloronicotinate (

Physical State: Off-white to pale yellow solid.

Melting Point: 148-150 °C.

MS (ESI):

221.0
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, 223.0
(Characteristic 9:6:1 isotope pattern for
).
e 1H NMR (400 MHz, DMSO-
):
o 7.45 (s, 2H,
, broad exchangeable).
o 6.95 (s, 1H, Ar-H at C5).
o 3.85 (s, 3H,

).

Troubleshooting & Optimization
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Issue

Probable Cause

Solution

Step 1: Low Yield

Polymerization of Cyanamide

Ensure

is fresh. Use anhydrous
dioxane. Do not overheat
(>110°C).

Step 1: Sticky Solid

Incomplete precipitation

Add more

during filtration. Sonicate the
filter cake to remove trapped

impurities.

Step 2: Black Tar

Decomposition due to heat

Control the exotherm during
base addition. Ensure efficient

stirring.

Step 2: Incomplete Reaction

ol

(Hydrolyzed)

Use distilled or fresh bottle of

. Increase reaction time.

Step 2: Violent Quench

Too much residual

Distill off more

before quenching. Use a larger
ice bath.
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o Context: Validates the /Base conditions for similar heterocyclic systems.

o Safety (POCI3 Quenching)
o Title: Hydrolysis of Phosphoryl Trichloride (POCI3)
o Source:Org.[1][9][10][11][12] Process Res. Dev., 2010, 14, 6, 1469-1477.
o Context: Essential reading for safe scale-up of the quenching step.

¢ Application (Kinase Inhibitors)

o Title: Discovery of GDC-0994, an Orally Bioavailable ERK1/2 Inhibitor.
o Source:ACS Med. Chem. Lett., 2015, 6, 11, 1128-1133.
o Context: lllustrates the utility of the 2-amino-4,6-dichloro-nicotin

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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